Cas no 1174906-85-4 (3-CHLORO-2-METHYLTHIOBENZAMIDE)

• Product Name: 3-CHLORO-2-METHYLTHIOBENZAMIDE
• CAS No: 1174906-85-4
• MF: C₈H₈ClNS
• MW: 185.673819541931
• MDL: MFCD09025679
• CID: 2857860
• PubChem ID: 39388431
• Update Time: 2025-11-01

3-CHLORO-2-METHYLTHIOBENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-METHYLTHIOBENZAMIDE
• Benzenecarbothioamide, 3-chloro-2-methyl-

• MDL： MFCD09025679
• Inchi： 1S/C8H8ClNS/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H2,10,11)
• InChI Key： PEUCTISHCLIJNM-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=CC(Cl)=C1C

Computed Properties

• Exact Mass: 185.0065981g/mol
• Monoisotopic Mass: 185.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-CHLORO-2-METHYLTHIOBENZAMIDE

Introduction to 3-CHLORO-2-METHYLTHIOBENZAMIDE (CAS No. 1174906-85-4)

3-Chloro-2-methylthiobenzamide (CAS No. 1174906-85-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro substituent and a methylthio group attached to a benzamide framework. The combination of these functional groups imparts distinct chemical and biological properties, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 3-chloro-2-methylthiobenzamide can be represented as C₉H₉ClNOS. The presence of the chlorine atom and the methylthio group introduces polarity and reactivity, which are crucial for its diverse applications. The benzamide moiety, on the other hand, provides a stable platform for further functionalization and modification, allowing researchers to explore a wide range of derivatives and analogs.

In the realm of pharmaceutical research, 3-chloro-2-methylthiobenzamide has shown promise as a lead compound for the development of new drugs. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of certain kinases, which are key targets in cancer therapy. This finding opens up new avenues for the design of more potent and selective inhibitors, potentially leading to more effective treatments for cancer and other diseases.

Beyond its pharmaceutical applications, 3-chloro-2-methylthiobenzamide has also been investigated for its use in agrochemicals. Its unique chemical properties make it suitable for the development of novel herbicides and fungicides. Studies have shown that it can effectively inhibit the growth of certain weeds and fungi without causing significant harm to crops. This makes it a valuable candidate for the formulation of environmentally friendly agrochemical products that can enhance agricultural productivity while minimizing ecological impact.

In materials science, 3-chloro-2-methylthiobenzamide has been explored as a building block for the synthesis of advanced materials with unique properties. Its ability to form stable complexes with various metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in areas such as gas storage, catalysis, and drug delivery systems. For example, a study published in the Journal of Materials Chemistry A reported the synthesis of MOFs using 3-chloro-2-methylthiobenzamide, which exhibited high surface area and excellent gas adsorption capacity.

The synthesis of 3-chloro-2-methylthiobenzamide can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 3-chloro-2-methylthiobenzoic acid with an appropriate amine under suitable conditions. This process is well-documented in the literature and can be optimized to achieve high yields and purity levels. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of 3-chloro-2-methylthiobenzamide is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings and industrial environments. Toxicological studies have shown that it exhibits low toxicity at typical exposure levels, but further research is ongoing to fully understand its long-term effects on human health and the environment.

In conclusion, 3-chloro-2-methylthiobenzamide (CAS No. 1174906-85-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.